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Compound of Interest

Compound Name: Empesertib

Cat. No.: B8068678 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed information on the solubility and stock solution preparation of Empesertib (BAY

1161909), a potent and selective inhibitor of the serine/threonine kinase Mps1.

Physicochemical and Solubility Data
Empesertib is an orally bioavailable small molecule with potential antineoplastic activity.[1] Its

chemical formula is C29H26FN5O4S, with a molar mass of 559.62 g/mol .[2] Understanding its

solubility is critical for the design and execution of both in vitro and in vivo studies.
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Solvent Solubility
Concentration
(mM)

Notes

DMSO 100 mg/mL[3] 178.69 mM[3]

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[3]

Water Insoluble[4] -

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL[5] ≥ 4.47 mM[5]
Results in a clear

solution.[5]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL[5] 4.47 mM[5]

Forms a suspended

solution; sonication

may be required.[5]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL[5] ≥ 4.47 mM[5]

Results in a clear

solution.[5]

Mechanism of Action: Mps1 Kinase Inhibition
Empesertib functions as a selective inhibitor of monopolar spindle 1 (Mps1) kinase, a key

regulator of the spindle assembly checkpoint (SAC).[1][2] The SAC is a crucial cellular

mechanism that ensures the proper segregation of chromosomes during mitosis. By inhibiting

Mps1, Empesertib disrupts the SAC, leading to chromosomal misalignment, aneuploidy, and

ultimately, cell death in cancer cells that overexpress Mps1.[1]
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Caption: Empesertib inhibits Mps1 kinase, leading to SAC inactivation and subsequent cell

death.

Experimental Protocols: Stock Solution Preparation
High-Concentration DMSO Stock Solution (for in vitro
use)
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This protocol details the preparation of a high-concentration stock solution of Empesertib in

DMSO, which can be further diluted in culture media for cellular assays.

Materials:

Empesertib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of Empesertib powder in a sterile

microcentrifuge tube. For example, to prepare a 100 mM stock solution from 5.6 mg of

Empesertib (MW: 559.62 g/mol ), you would add 100 µL of DMSO.

Solubilization: Add the calculated volume of anhydrous DMSO to the tube containing the

Empesertib powder.

Mixing: Vortex the solution thoroughly until the Empesertib is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if precipitation occurs.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up

to two years.[5]

Working Solution for in vivo Administration
This protocol provides a method for preparing a formulation of Empesertib suitable for oral or

intraperitoneal injection in animal models.

Materials:
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Empesertib DMSO stock solution (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Calibrated pipettes

Procedure:

Preparation of Vehicle: In a sterile tube, prepare the vehicle by mixing the solvents in the

specified order. For a final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline, the volumes will be adjusted accordingly.

Addition of Empesertib: To prepare a 1 mL working solution of 2.5 mg/mL, add 100 µL of a

25 mg/mL Empesertib DMSO stock solution to 400 µL of PEG300 and mix until clear.[5]

Addition of Surfactant: Add 50 µL of Tween-80 to the mixture and mix thoroughly.[5]

Final Dilution: Add 450 µL of Saline to bring the total volume to 1 mL and mix until a clear

solution is obtained.[5] This working solution should be prepared fresh before each use.
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Caption: Workflow for preparing a high-concentration Empesertib DMSO stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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